2-Benzothiazolesulfinamide, N,N-dimethyl-

• CAS No.: 27464-38-6
• Molecular Formula: C9H10N2OS2
• Molecular Weight: 226.3 g/mol
• IUPAC Name: N,N-dimethyl-1,3-benzothiazole-2-sulfinamide
• InChI: InChI=1S/C9H10N2OS2/c1-11(2)14(12)9-10-7-5-3-4-6-8(7)13-9/h3-6H,1-2H3
• InChI Key: FAMTXHDRBMBNAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)C1=NC2=CC=CC=C2S1

Description

2-Benzothiazolesulfinamide, N,N-dimethyl- is a useful research compound. Its molecular formula is C9H10N2OS2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 parts of sodium carbonate and 4 parts of sodium bicarbonate are added to a well stirred suspension of 63 parts 2-N,N-dimethylbenzothiazole-sulphenamide in 130 parts of water. 170 parts by volume of a solution of sodium hypochlorite titrating 177 g. of NaClO and 3 g. of free caustic soda per liter are then slowly introduced, in about 5 hours and keeping the temperature within the range from 25° C. to below 30° C. The excess of hypochlorite is controlled by starchiodide paper. After introduction, the mixture is stirred for a further hour. The creamy white precipitate obtained is filtered off, washed until the washings are neutral and dried at 60° C. The 2-N,N-dimethyl-benzothiazole-sulphinamide melting at 121°-122° C., free from dibenzothiazyl disulphide, is obtained with a yield of 90%.